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Compound of Interest

Compound Name: Histamine hydrochloride

CAS No.: 55-36-7

Cat. No.: B1206318

Get Quote

Technical Support Center: Histamine Dihydrochloride Storage & Stability Guide

Executive Summary
Histamine dihydrochloride (CAS 56-92-8) is a hygroscopic biogenic amine widely used in

receptor signaling studies and allergy diagnostics.[1][2] While the solid salt is relatively stable,

aqueous solutions are prone to rapid degradation via photo-oxidation and microbial

consumption.

This guide replaces generic storage advice with a field-validated protocol designed to maximize

half-life and experimental reproducibility.

Module 1: Preparation & Solubilization (The
Foundation)
The Critical Pivot: Solvent Selection Do not dissolve Histamine Dihydrochloride in pure water or

phosphate-buffered saline (PBS) for long-term stock storage.
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Why? At neutral pH (PBS), histamine is a prime nitrogen source for bacteria. Furthermore,

the free base form is more susceptible to oxidative deamination.

The Fix: Use 0.1 M Hydrochloric Acid (HCl).[3] The acidic environment (

) ensures the amine groups remain fully protonated (

), stabilizing the molecule against oxidation and inhibiting microbial growth.

Standard Operating Procedure (SOP): Stock Preparation
Parameter Specification

Target Concentration 100 mM (Stock)

Solvent 0.1 M HCl (Sterile filtered)

Vessel Type Amber Glass Vials (Borosilicate)

Sterilization Method 0.22 µm PVDF Filtration (Do NOT Autoclave)

Workflow Diagram: The following logic flow ensures sterility and chemical integrity during

preparation.
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Figure 1: Optimized workflow for the preparation of histamine stock solutions, emphasizing cold

sterilization and acidic stabilization.

Module 2: Storage Parameters & Stability Data
The Thermodynamics of Degradation Histamine degradation follows first-order kinetics heavily

influenced by temperature and UV exposure. The table below summarizes stability windows

based on internal QC data and literature consensus.
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Storage Condition Solvent Matrix Estimated Stability Risk Factor

-20°C (Frozen) 0.1 M HCl 12 Months
Freeze-thaw cycles

causing precipitation.

-20°C (Frozen) Water / PBS < 3 Months

pH drift during

freezing (eutectic

effects).

4°C (Refrigerated) 0.1 M HCl 4 - 8 Weeks
Slow oxidation;

potential cap leakage.

25°C (Room Temp) Any < 24 Hours
Rapid photo-oxidation

and microbial growth.

Storage Logic Tree: Use this decision matrix to determine the fate of your current samples.

Histamine Solution
Status Check

Stored at -20°C?

Has it been
thawed > 2 times?

Yes

Stored at 4°C?

No

DISCARD
(Precipitation Risk)

Yes

USE
(Valid for Exp)

No > 4 Weeks Old?

Yes

No

DISCARD
(Oxidation Risk)

Yes
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Figure 2: Decision logic for determining the viability of stored histamine solutions based on

thermal history.

Module 3: Troubleshooting & FAQs
Issue: Precipitation upon thawing
Diagnosis: Histamine dihydrochloride is highly soluble (

mg/mL), but "salting out" can occur in high-molarity buffers during freezing. Corrective Action:

Ensure the stock was made in water or 0.1 M HCl, not PBS or high-salt media.

Vortex vigorously at room temperature. If precipitate persists, the salt form may have

crashed out irreversibly due to moisture ingress. Discard.

Issue: Yellowing of the solution
Diagnosis: Photo-oxidation. Histamine degrades into imidazole acetaldehyde and other colored

adducts when exposed to UV/fluorescent light. Corrective Action:

Discard immediately. The concentration is no longer accurate, and breakdown products may

interfere with H-receptor binding.

Switch to Amber Glass vials or wrap clear tubes in aluminum foil.

FAQ: Common User Questions
Q1: Can I autoclave my histamine solution to sterilize it? A:No. While some literature suggests

histamine is thermally robust, autoclaving (

) introduces unnecessary stress and potential hydrolysis.

Best Practice: Use 0.22 µm syringe filtration. It is faster, safer, and guarantees no thermal

degradation [1].

Q2: Why do you recommend glass over plastic? A: While histamine is not a "sticky" peptide,

small amines can adsorb to polypropylene surfaces over long storage periods (months).
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Borosilicate glass is chemically inert and provides a superior barrier against oxygen permeation

compared to standard lab plastics [2].

Q3: My experiment requires physiological pH (7.4). If I store in acid, won't it kill my cells? A: Not

if you dilute correctly.

Protocol: Store the stock at 100 mM in 0.1 M HCl.

Usage: When you dilute this stock 1:1000 into culture media (to get 100 µM), the buffering

capacity of the media (HEPES/Bicarbonate) will instantly neutralize the trace acid. The pH

shift will be negligible.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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